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Bangladesh
(2025) [1]

Amprolium +
Sulphaquinoxaline

Good efficacy; ranked
second-best among

tested drugs.

Global Index (GI); Evaluation
based on weight gain, FCR,

lesion score, oocyst index, and
mortality. [1]

Iran (2013) [2] Amprolium +
Ethopabate

Resistance was
evident in multiple field

isolates.

Global Index (GI),
Anticoccidial Sensitivity Test
(AST), Optimum Anticoccidial
Activity (OAA); Poor weight

gain and feed conversion in
medicated, infected birds. [2]

Southern
Nigeria (Date

N/A) [3]

Amprolium;
Amprolium +

Sulfaquinoxaline

Resistance indicated
by the presence of

lesions despite drug
administration.

Lesion Scores, Oocyst
Shedding; Cecal lesions

persisted in medicated, infected
groups. [3]

Long-term
Surveillance
(2021) [4]

Amprolium High sensitivity
maintained; 98% of

field isolates remained

Resistance Monitoring; Only
2% of isolates showed a modest
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fully sensitive after 20+

years of use.

(1.5-fold) reduction in sensitivity.

[4]

Mechanisms of Action and Potential Resistance
Pathways

Amprolium is a thiamine (Vitamin B1) analogue [5]. Its primary mode of action is to competitively inhibit

the uptake of thiamine by the parasite, thereby disrupting carbohydrate synthesis and energy metabolism [5].

This action is mainly coccidiostatic at lower doses and becomes coccidiocidal at higher doses [5].

While the precise molecular mechanisms of resistance to amprolium are not fully elucidated, the diagrams

below outline its mode of action and a hypothesized pathway for the development of resistance, based on

general principles of parasitology.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 9 Tech Support

https://amprolium.com/resources
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/amprolium
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/amprolium
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/amprolium
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Amprolium Mode of Action (MOA)

Hypothesized Resistance Development

Eimeria Infection

Amprolium administered
(Thiamine analogue)

Competes with Thiamine
for parasite transporters

Thiamine uptake
blocked in Eimeria

Disruption of carbohydrate
metabolism & energy production

Inhibition of meront
development (coccidiostatic)

Control of Infection

Sustained drug pressure
& sub-therapeutic dosing

Driven by

Selection of mutant parasites
with altered thiamine transporters

Reduced drug binding
or increased thiamine affinity

Parasite replication
despite treatment

Established Drug Resistance

Click to download full resolution via product page

Amprolium's action and potential resistance development pathway.
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Experimental Protocols for Resistance Evaluation

Researchers typically use battery cage trials to evaluate anticoccidial drug efficacy and resistance. The

standard protocol can be summarized as follows [1] [2]:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12376310/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3724148/
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Preparation & Inoculum

Battery Cage Trial

Raise day-old chicks
in coccidia-free conditions

Collect & sporulate
Eimeria field oocysts

Confirm species via
microscopy & PCR

Standardize inoculum dose
(e.g., 75,000 oocysts/bird)

Divide birds into
experimental groups

Start medicated feed
(2 days pre-infection)

Inoculate with
sporulated oocysts

Continue medication
for 7 days post-infection (DPI)

Collect data until 7 DPI
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Data Collection & Analysis

Weight Gain (WG)

Feed Conversion
Ratio (FCR)

Lesion Score (LS)
(0-4 scale at 7 DPI)

Oocyst Index (OI)
(fecal oocyst count)

Mortality

Calculate Efficacy Indices
(GI, POAA, AST)

Click to download full resolution via product page

Standard workflow for evaluating anticoccidial drug resistance.

The key efficacy indices calculated from the collected data are defined in the table below [2]:
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Efficacy
Index

Full Name Calculation & Interpretation

GI Global Index A composite score based on WG, FCR, LS, and OI. Efficacy is

expressed as a percentage of the non-infected, non-medicated
control group (%GINNC).

AST Anticoccidial
Sensitivity Test

Based on the reduction of mean lesion scores compared to the
infected, non-medicated control. A reduction of 0-30% =
Resistance, 31-49% = Partial Resistance, ≥50% = Sensitivity. [2]

POAA Percent Optimum

Anticoccidial Activity

Uses a growth and survival ratio. ≤50% = Resistant, 51%-74% =

Partially Resistant, ≥75% = Sensitive. [2]

Management Strategies to Mitigate Resistance

To preserve the efficacy of amprolium and other anticoccidials, integrated management is crucial:

Use in Combination Therapies: Amprolium is often formulated with ethopabate or

sulphaquinoxaline [6] [5]. These components inhibit different metabolic pathways (e.g., folic acid
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synthesis), creating a "double blockade" against the parasite and slowing the emergence of

resistance [6].
Implement Rotation Programs: Alternating the use of amprolium (a synthetic drug) with other

classes of anticoccidials, such as ionophores (e.g., monensin, salinomycin) or vaccines, is a
recommended strategy. This helps prevent a single parasite population from being continuously

selected for resistance to one drug type [6] [7].
Focus on Prevention and Biosecurity: Since oocysts are highly resilient in the environment, strict

biosecurity, effective cleaning, and maintaining dry litter are fundamental to reducing the overall
parasite load and dependency on drugs [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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